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Compound of Interest

Compound Name: SCH 51344

Cat. No.: B1680910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SCH 51344 is a pyrazolo-quinoline derivative identified as a potent inhibitor of the Ras/Rac

signaling pathway and, more recently, as a potent inhibitor of the human mutT homolog MTH1.

It effectively reverses key aspects of Ras-induced malignant transformation, including

morphological changes and anchorage-independent growth, by specifically blocking the

Ras/Rac-dependent cell morphology pathway. This document provides detailed application

notes on the stability and formulation of SCH 51344 for research purposes, with a focus on

preparing it for potential in vivo studies. While comprehensive in vivo delivery and stability data

for SCH 51344 is not currently available in peer-reviewed literature, this guide offers protocols

based on established chemical properties and vendor-supplied formulation guidelines to aid

researchers in their experimental design.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SCH 51344 is presented in the table

below.
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Property Value Reference

Molecular Formula C₁₆H₂₀N₄O₃

Molecular Weight 316.4 g/mol

Appearance Crystalline solid

Purity ≥98%

CAS Number 171927-40-5

Stability and Storage
Proper storage of SCH 51344 is crucial to maintain its integrity and activity. The following table

summarizes recommended storage conditions for both the solid compound and solutions.

Form
Storage
Temperature

Duration Reference

Solid (Powder) -20°C ≥ 4 years

Solid (Powder) -20°C (long term) Months to years [1]

Solid (Powder) 0 - 4°C (short term) Days to weeks [1]

Solution in DMSO -80°C 6 months

Solution in DMSO -20°C 1 month

Note: The compound is shipped at ambient temperature, as it is considered stable for a few

weeks under these conditions.[1] For long-term viability, adherence to the recommended

storage conditions is essential.

Solubility
The solubility of SCH 51344 in various solvents is a critical factor for preparing stock solutions

and experimental formulations.
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Solvent Solubility Reference

DMSO 30 mg/mL

DMF 20 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Ethanol 0.25 mg/mL

Signaling Pathway
SCH 51344 inhibits the Ras/Rac-mediated cell morphology pathway. The diagram below

illustrates its point of intervention, acting downstream of Ras and Rac to block membrane

ruffling, a key process in cell motility and transformation, without affecting the ERK/JNK kinase

pathways.
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Preparation

In Vivo Formulation (Example)

Weigh SCH 51344 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

10-30 mg/mL Stock Solution

Add DMSO Stock

Add PEG300

Add Tween-80

Add Saline

Final Formulation for Injection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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